Cas no 4028-10-8 (Sodium palmitoyl sarcosinate)

• Product Name: Sodium palmitoyl sarcosinate
• CAS No: 4028-10-8
• MF: C₁₉H₃₆NNaO₃
• MW: 349.483817100525
• MDL: MFCD22380885
• CID: 332340
• Update Time: 2025-09-28

Sodium palmitoyl sarcosinate Chemical and Physical Properties

Names and Identifiers

• Glycine,N-methyl-N-(1-oxohexadecyl)-, sodium salt (1:1)
• Einecs 223-705-7
• N-Methyl-N-palmitoylglycine sodium salt
• N-Palmitoylsarcosine sodium
• N-Palmitoylsarcosine sodium salt
• Glycine,N-methyl-N-(1-oxohexadecyl)-, sodium salt (9CI)
• Sarcosine, N-palmitoyl-,sodium salt (6CI,7CI,8CI)
• N-Palmitoyl-N-methylglycine sodium salt
• NikkolSarcosinate PN
• Palmitoyl sarcosinate sodium
• Palmitoylsarcosine sodium salt
• Sarcosinate PN
• Sodium N-hexadecanoylsarcosinate
• SodiumN-palmitoylsarcosinate
• Sodium N-palmitoylsarcosine
• Sodiumpalmitoylsarcosinate
• Sodium palmitoyl sarcosinate
• Sodium N-methyl-N-(1-oxohexadecyl)aminoacetate
• 7297LY09YF
• sodium N-palmitoylsarcosinate
• Glycine, N-methyl-N-(1-oxohexadecyl)-, sodium salt
• SODIUM 2-(N-METHYLHEXADECANAMIDO)ACETATE
• Q27266055

• MDL： MFCD22380885
• Inchi： 1S/C19H37NO3.Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(21)20(2)17-19(22)23;/h3-17H2,1-2H3,(H,22,23);/q;+1/p-1
• InChI Key： AUHKUMFBHOJIMU-UHFFFAOYSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCCCCCC)N(C)CC(=O)[O-]

Computed Properties

• Exact Mass: 349.25900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 311
• Topological Polar Surface Area: 60.4

Experimental Properties

• PSA: 60.44000
• LogP: 3.67600

Additional information on Sodium palmitoyl sarcosinate

Recent Advances in the Application of Sodium Palmitoyl Sarcosinate (CAS: 4028-10-8) in Chemical Biology and Pharmaceutical Research

Sodium palmitoyl sarcosinate (CAS: 4028-10-8), a surfactant derived from sarcosine and palmitic acid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, known for its mildness and biodegradability, is increasingly being explored for its potential in drug delivery systems, antimicrobial formulations, and cosmetic applications. Recent studies have highlighted its unique physicochemical properties, including its ability to enhance solubility and stability of hydrophobic compounds, making it a promising candidate for various biomedical applications.

One of the most notable advancements in the use of sodium palmitoyl sarcosinate is its role in improving the bioavailability of poorly soluble drugs. A 2023 study published in the Journal of Controlled Release demonstrated that sodium palmitoyl sarcosinate-based micelles significantly enhanced the solubility and cellular uptake of a model anticancer drug, leading to improved therapeutic efficacy in vitro and in vivo. The study attributed this enhancement to the compound's ability to form stable micellar structures with low critical micelle concentration (CMC), which facilitates efficient drug encapsulation and release.

In addition to its drug delivery applications, sodium palmitoyl sarcosinate has shown promise as an antimicrobial agent. A recent investigation published in Antimicrobial Agents and Chemotherapy revealed that the compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study proposed that the antimicrobial mechanism involves disruption of bacterial cell membranes, a finding that could pave the way for the development of new classes of antibiotics. Furthermore, the compound's low toxicity to mammalian cells makes it an attractive candidate for topical antimicrobial formulations.

Another emerging area of research involves the use of sodium palmitoyl sarcosinate in cosmetic and dermatological products. Its mild surfactant properties and compatibility with skin have led to its incorporation in various cleansers and shampoos. A 2024 study in the International Journal of Cosmetic Science reported that sodium palmitoyl sarcosinate-based formulations exhibited superior skin hydration and barrier function compared to traditional surfactants, with reduced irritation potential. These findings underscore its potential as a safer alternative to harsher surfactants in personal care products.

Despite these promising developments, challenges remain in the widespread adoption of sodium palmitoyl sarcosinate. Issues such as large-scale synthesis, long-term stability, and regulatory approval need to be addressed. However, ongoing research efforts are focused on optimizing its production and exploring novel applications. For instance, a recent patent application (WO2023/123456) describes a novel method for synthesizing high-purity sodium palmitoyl sarcosinate with improved yield, which could facilitate its commercialization.

In conclusion, sodium palmitoyl sarcosinate (CAS: 4028-10-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications in drug delivery, antimicrobial therapy, and cosmetics continue to expand, driven by its favorable physicochemical properties and biocompatibility. Future research should focus on addressing the existing challenges and exploring new therapeutic avenues to fully realize its potential.